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Compound of Interest

Compound Name: VU590

Cat. No.: B15584273 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

VU590, a potent and selective inhibitor of the Kir1.1 (ROMK) potassium channel. Adherence to

these guidelines will ensure the safety of laboratory personnel and the protection of our

environment.

Essential Safety Information
According to the Safety Data Sheet (SDS) for VU590 hydrochloride, the substance is not

classified as hazardous according to the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals. Consequently, it does not have associated hazard pictograms,

signal words, or hazard statements. The NFPA ratings (scale 0-4) for health, fire, and reactivity

are all 0.

Despite its non-hazardous classification, it is imperative to follow standard laboratory safety

protocols, including the use of personal protective equipment (PPE) such as gloves and safety

glasses, when handling VU590.

Quantitative Data for VU590
The following table summarizes the available quantitative data for VU590 hydrochloride. Many

physical and chemical properties have not been determined, as noted in the safety data sheet.
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Property Value

CAS Number 1783987-83-6

Molecular Weight 561.46 g/mol

Chemical Formula C24H34Cl2N4O7

Flash Point Not applicable

Decomposition Temperature Not determined

pH-value Not applicable

Water Solubility 10 mg/ml

DMSO Solubility ≤20 mg/ml

Explosion Hazard Product does not present an explosion hazard

Hazardous Decomposition Products No dangerous decomposition products known

Step-by-Step Disposal Protocol for VU590
The primary directive for the disposal of VU590 is to prevent its entry into sewer systems,

surface water, or ground water. The recommended method for handling spills or waste is

mechanical pickup.

1. Waste Collection:

Collect solid VU590 waste in a clearly labeled, sealed container. The container should be
compatible with chemical waste storage.
For solutions containing VU590, absorb the liquid with an inert material (e.g., vermiculite, dry
sand) and place the absorbent material into a sealed container for disposal.

2. Labeling:

Label the waste container clearly with the words "Chemical Waste," the name "VU590," and
the approximate quantity. While not classified as hazardous, clear labeling prevents
accidental misuse or improper disposal.

3. Storage:
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Store the sealed waste container in a designated chemical waste storage area, away from
incompatible materials. Although no specific incompatible materials are listed, good
laboratory practice dictates segregation of waste.

4. Disposal:

Dispose of the VU590 waste through your institution's chemical waste disposal program.
Follow all local, state, and federal regulations for chemical waste disposal.
Do not pour VU590 solutions down the drain or dispose of solid VU590 in regular trash.

5. Decontamination:

Decontaminate any surfaces or equipment that have come into contact with VU590 using a
suitable laboratory detergent and water.

Experimental Protocols
No specific experimental protocols related to the disposal of VU590 are cited in the available

safety and technical documentation. The disposal procedures provided are based on general

chemical safety guidelines and the specific information available in the Safety Data Sheet.

VU590 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of VU590.
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VU590 Waste Generation

Waste Preparation

Interim Storage

Final Disposal

Generate VU590 Waste
(Solid or Solution)

Collect solid waste in a
sealed, labeled container.

If Solid

Absorb solution with inert material;
place in a sealed, labeled container.

If Solution

Store in designated
chemical waste area.

Dispose through institutional
chemical waste program.

Disposal Complete

Click to download full resolution via product page

A logical workflow for the proper disposal of VU590.

To cite this document: BenchChem. [Navigating the Safe Disposal of VU590: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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